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Compound of Interest |

2-
Compound Name: (Hydroxymethyl)benzo[b]thiophen

e

Cat. No.: B101068

\ J

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-(Hydroxymethyl)benzo[b]thiophene is a valuable building block in organic
synthesis and medicinal chemistry. It serves as a key intermediate for the preparation of
various biologically active compounds. This document provides a detailed laboratory protocol
for the synthesis of 2-(Hydroxymethyl)benzo[b]thiophene via the reduction of ethyl
benzo[b]thiophene-2-carboxylate.

Reaction Scheme

The synthesis involves the reduction of an ester to an alcohol using a metal hydride reducing

agent.
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Reduction of Ethyl Benzo[b]thiophene-2-carboxylate

Lithium Aluminum Hydride (LiAIH4)
in dry Tetrahydrofuran (THF)

Ethyl Benzo[b]thiophene-2-carboxylate

0°C to Room Temperature

2-(Hydroxymethyl)benzo[b]thiophene

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 2-(Hydroxymethyl)benzo[b]thiophene.

Experimental Protocol

This protocol details the synthesis of 2-(Hydroxymethyl)benzo[b]thiophene from ethyl
benzo[b]thiophene-2-carboxylate.

Materials and Reagents
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Molecular

Molecular .
Reagent Weight (g/mol  Amount Moles (mmol)

Formula

)
Ethyl
benzo[b]thiophen  Ci11H1002S 206.26 2.06g 10
e-2-carboxylate
Lithium
Aluminum H4AILI 37.95 712 mg 18.76
Hydride (LiAIH4)
Dry
Tetrahydrofuran C4HsO 72.11 30 mL -
(THF)
1N Hydrochloric
) HCI 36.46 150 mL 150

Acid (HCI)
Ethyl Acetate As needed for

CaHsO2 88.11 ) -
(EtOAC) extraction
Anhydrous

. As needed for

Magnesium MgSOa 120.37 -

Sulfate (MgSQOa4)

drying

Procedure

A detailed workflow for the synthesis is provided below.
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Suspend LiAlH4 (712 mg) in dry THF (15 mL)

'

Cool the suspension to 0°C in an ice bath Prepare a solution of ethyl benzo[b]thiophene-2-carboxylate (2.06 g) in dry THF (15 mL)

\ /

Slowly add the ester solution to the LiAIH4 suspension at 0°C

'

Stir the reaction mixture at 0°C for 1 hour

'

Carefully quench the reaction with 1IN HCI (150 mL)

'

Continue stirring for 15 minutes

'

Extract the mixture with ethyl acetate

'

Combine organic layers and dry over anhydrous MgSO4

'

Remove the solvent under reduced pressure

'

Obtain the product as a white crystalline solid

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-(Hydroxymethyl)benzo[b]thiophene.
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Reaction Setup: In a round-bottom flask, suspend lithium aluminum hydride (712 mg) in dry
tetrahydrofuran (15 mL).

Cooling: Cool the suspension to 0°C using an ice bath.[1]

Addition of Starting Material: In a separate flask, dissolve ethyl benzo[b]thiophene-2-
carboxylate (2.06 g, 10 mmol) in dry tetrahydrofuran (15 mL).[1] Slowly add this solution
dropwise to the cooled lithium aluminum hydride suspension.

Reaction: After the addition is complete, continue stirring the reaction mixture at 0°C for 1
hour.[1]

Quenching: Carefully quench the reaction by the slow addition of 1N hydrochloric acid (150
mL) and continue stirring for an additional 15 minutes.[1]

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate.[1]

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium
sulfate.[1] Filter off the drying agent and remove the solvent by concentration under reduced
pressure to yield the final product.[1]

Results
Product Appearance Yield
2-
(Hydroxymethyl)benzo[b]thioph  White crystalline solid 1.51 g (92%)
ene

Characterization Data

The structure of the synthesized 2-(Hydroxymethyl)benzo[b]thiophene was confirmed by H-
NMR spectroscopy.
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Property Data
Melting Point 98-101°CJ[1]
Boiling Point 108-110 °C (at 4 Torr)[1]

0 =7.86-7.67 (m, 2H), 7.42-7.20 (m, 3H), 4.91

1H-NMR (270 MHz, CDCls) (s, 2H), 2.02 (bs, 1H)[1]

Molecular Formula CoHsOS[1]

Molecular Weight 164.22 g/mol [1]

Safety Precautions:

 Lithium aluminum hydride is a highly reactive and flammable solid. Handle it with extreme
care in a fume hood and away from water or moisture.

o Tetrahydrofuran is a flammable liquid.
e Hydrochloric acid is corrosive.

o Always wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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